Cas no 1207024-04-1 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide)

• Product name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide
• CAS No: 1207024-04-1
• MF: C₁₇H₁₃N₇O₂
• MW: 347.330821752548
• CID: 6348182
• PubChem ID: 45497941

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide
• 1207024-04-1
• AKOS024654581
• N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide
• F2508-1363
• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide
• 2-(6-oxopyridazin-1-yl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide

• Inchi： 1S/C17H13N7O2/c25-16(10-23-17(26)5-2-8-19-23)20-13-4-1-3-12(9-13)14-6-7-15-21-18-11-24(15)22-14/h1-9,11H,10H2,(H,20,25)
• InChI Key： PPZHPSXUJVXDJK-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)NC1=CC=CC(=C1)C1C=CC2=NN=CN2N=1

Computed Properties

• Exact Mass: 347.113
• Monoisotopic Mass: 347.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide

Introduction to Compound CAS No. 1207024-04-1: 2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-(3-{1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl}Phenyl)Acetamide

The compound CAS No. 1207024-04-1, also known as 2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-(3-{1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl}Phenyl)Acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines elements of pyridazine and triazole rings, which are known for their versatility in pharmacological applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The integration of the 1,6-dihydropyridazine ring system with the triazole moiety creates a molecule with enhanced stability and bioavailability. This structural arrangement allows for precise targeting of specific biological pathways, making it a valuable candidate for further research in areas such as oncology and neurodegenerative diseases.

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions to achieve optimal yields. Researchers have employed advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several key enzymes implicated in disease progression. For instance, studies have shown that it exhibits significant activity against kinases involved in cancer cell proliferation. Additionally, its ability to modulate neuroprotective pathways makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential to bind effectively to target proteins, providing insights into its mechanism of action. Furthermore, QSAR (Quantitative Structure-Activity Relationship) modeling has enabled researchers to predict its behavior under various physiological conditions.

As the field of medicinal chemistry continues to evolve, compounds like CAS No. 1207024-04-1 are paving the way for innovative treatments. Their unique structures and versatile functionalities make them indispensable tools in the quest for effective therapies. Future research will undoubtedly focus on optimizing their pharmacokinetic profiles and exploring their efficacy in preclinical models.